2-(2-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C19H23FN2O2S/c20-17-5-1-2-6-18(17)24-14-19(23)21-12-15-7-9-22(10-8-15)13-16-4-3-11-25-16/h1-6,11,15H,7-10,12-14H2,(H,21,23)
• InChI Key: FJKPRTOOPHMWEO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)COC2=CC=CC=C2F)CC3=CC=CS3
• Molecular Formula: C19H23FN2O2S
• Molecular Weight: 362.5 g/mol

Description

2-(2-fluorophenoxy)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide, also known as TAK-659, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in the treatment of cancer and autoimmune diseases.

Scientific Research Applications

Photoreactions and Solvent Effects

Research on similar compounds, such as flutamide, has explored their photoreactions in different solvents, highlighting the impact of light exposure on drug stability and reactivity. These studies are crucial for understanding how compounds behave under different conditions, which is vital for the development of pharmaceuticals and materials with specific light-induced properties (Watanabe, Fukuyoshi, & Oda, 2015).

Drug Discovery and Pharmaceutical Applications

Compounds with a similar structural framework have been synthesized and evaluated for their potential in drug discovery. For example, derivatives of acetamide and other related chemical structures have been investigated for their therapeutic properties, including anti-inflammatory and antimicrobial activities. These studies contribute to the development of new medications and treatments for various diseases (Sunder & Maleraju, 2013).

Binding Studies and Molecular Interactions

Research on paracetamol derivatives, closely related to the compound , has delved into their DNA and protein-binding interactions. Such studies are pivotal for the development of compounds with targeted biological effects, offering insights into the mechanism of action at the molecular level (Raj, 2020).

Chemical Synthesis and Characterization

The synthesis and characterization of related compounds, such as those involving phenoxy and acetamide groups, provide a foundation for understanding the chemical properties and reactions of complex molecules. These studies are essential for the advancement of organic chemistry and the development of new synthetic methodologies (Man-li, 2008).

Potential for Novel Therapeutics

Some compounds structurally related to the one you're interested in have been explored for their pharmacological activities, including their potential as receptor antagonists or enzyme inhibitors. This research is critical for identifying new therapeutic targets and developing drugs with novel mechanisms of action (Grimwood et al., 2011).